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Compound of Interest

Compound Name: (2R,3S)-2,3-dihydroxybutyric acid

Cat. No.: B035342

Essential Safety and Handling Guide for
(2R,3S)-2,3-dihydroxybutyric acid

This guide provides crucial safety and logistical information for the handling and disposal of
(2R,3S)-2,3-dihydroxybutyric acid, tailored for researchers, scientists, and professionals in
drug development. Note that a specific Safety Data Sheet (SDS) for (2R,3S)-2,3-
dihydroxybutyric acid was not readily available; therefore, this guidance is based on
information for structurally similar compounds and general laboratory safety principles for
handling organic acids.

Personal Protective Equipment (PPE)

When handling (2R,3S)-2,3-dihydroxybutyric acid, a comprehensive approach to personal
protection is essential to minimize exposure and ensure laboratory safety. The following table
summarizes the recommended PPE.
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Protection Type Recommended Equipment Specification/Standard

Safety goggles or glasses with EN 166 (EU) or ANSI Z87.1

Eye Protection ] ) ]
side shields (US) compliant

EN 374 compliant. Material
Hand Protection Chemical-resistant gloves suitability should be confirmed

with the glove manufacturer.

) Laboratory coat, long-sleeved
Skin and Body othi N/A
clothing

Not generally required under

normal use with adequate NIOSH (US) or EN 143 (EV)
Respiratory ventilation. If dusts are approved respirator (e.g., N95

generated, use a particulate or P2)

respirator.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and ensuring a safe laboratory environment.

Handling:

¢ Ventilation: Always handle (2R,3S)-2,3-dihydroxybutyric acid in a well-ventilated area,
such as a chemical fume hood, to minimize inhalation exposure.

» Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[1][2]

o Personal Hygiene: Wash hands thoroughly after handling the compound.[1][3] Do not eat,
drink, or smoke in the laboratory.[1]

o Spill Management: In case of a spill, avoid generating dust.[3] Clean up spills immediately
using appropriate absorbent materials and dispose of the waste in a designated, sealed
container.[1]

Storage:
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e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed to prevent contamination and absorption of moisture.
o Store away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

All waste materials should be handled as hazardous chemical waste and disposed of in
accordance with local, state, and federal regulations.

o Waste Containers: Use clearly labeled, sealed containers for the disposal of (2R,3S)-2,3-
dihydroxybutyric acid and any contaminated materials.

e Disposal Route: Dispose of the chemical waste through a licensed and approved waste
disposal company.[1][3] Do not dispose of it down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling (2R,3S)-2,3-
dihydroxybutyric acid in a laboratory setting.

Safe handling workflow for (2R,3S)-2,3-dihydroxybutyric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b035342#personal-protective-equipment-for-handling-
2r-3s-2-3-dihydroxybutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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